Cas no 2532-06-1 (Benzenesulfonamide, N-methyl-N-(phenylsulfonyl)-)

Benzenesulfonamide, N-methyl-N-(phenylsulfonyl)- structure
2532-06-1 structure
Product name:Benzenesulfonamide, N-methyl-N-(phenylsulfonyl)-
CAS No:2532-06-1
MF:C13H13NO4S2
MW:311.376621007919
CID:1422419
PubChem ID:23452750

Benzenesulfonamide, N-methyl-N-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-methyl-N-(phenylsulfonyl)-
    • 2532-06-1
    • SCHEMBL11211293
    • N-(Benzenesulfonyl)-N-methylbenzenesulfonamide
    • DTXSID10634294
    • Inchi: InChI=1S/C13H13NO4S2/c1-14(19(15,16)12-8-4-2-5-9-12)20(17,18)13-10-6-3-7-11-13/h2-11H,1H3
    • InChI Key: DOORLMZWXWAASK-UHFFFAOYSA-N
    • SMILES: CN(S(=O)(=O)C1=CC=CC=C1)S(=O)(=O)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 311.02869
  • Monoisotopic Mass: 311.02860024g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.3Ų
  • XLogP3: 2.5

Experimental Properties

  • PSA: 71.52

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